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Compound of Interest

Compound Name: 7-Bromo-4-methylbenzofuran

Cat. No.: B1591798 Get Quote

An In-Depth Technical Guide to the Safe Handling of 7-Bromo-4-methylbenzofuran for

Research and Development

Introduction and Compound Profile
Benzofuran and its derivatives are heterocyclic compounds of significant interest in medicinal

chemistry and drug development.[1][2][3] The benzofuran scaffold is a core structural

component in numerous natural products and synthetic molecules that exhibit a wide range of

biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5]

7-Bromo-4-methylbenzofuran is a synthetic intermediate used in the development of novel

therapeutic agents. Its utility in creating more complex, biologically active molecules makes it a

valuable tool for researchers.

However, its chemical structure—a brominated aromatic heterocycle—necessitates a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

guide provides a comprehensive overview of the safe handling, storage, and disposal of 7-
Bromo-4-methylbenzofuran, grounded in established safety principles and toxicological

context, to ensure the protection of laboratory personnel.
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Property Value Source

Chemical Name 7-Bromo-4-methylbenzofuran [6]

CAS Number 799766-13-5 [6]

Molecular Formula C₉H₇BrO [6]

Molecular Weight 211.06 g/mol [6][7]

Synonyms
7-bromo-4-methyl-1-

benzofuran
[8]

Hazard Identification & Toxicological Insights
While specific toxicological data for 7-Bromo-4-methylbenzofuran is not extensively

documented, the known hazards of the broader class of brominated benzofurans and available

safety data sheets (SDS) for closely related compounds provide a strong basis for a cautious

approach.

GHS Classification and Precautionary Statements
7-Bromo-4-methylbenzofuran is classified as a hazardous substance. The primary hazards

identified are skin, eye, and respiratory irritation.[8]

Hazard Class Hazard Statement Signal Word Pictogram

Skin Irritation
H315: Causes skin

irritation
Warning GHS07

Eye Irritation
H319: Causes serious

eye irritation
Warning GHS07

STOT - Single

Exposure

H335: May cause

respiratory irritation
Warning GHS07

Key Precautionary Statements:[8]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Rationale: A Precautionary Principle
The justification for stringent handling protocols extends beyond the immediate irritant effects.

The broader family of polybrominated dibenzofurans (PBDFs) presents significant toxicological

concerns.

Dioxin-Like Toxicity: Brominated dibenzofurans are structurally analogous to their chlorinated

counterparts, which are known persistent environmental pollutants with a range of toxic

effects.[9] Like chlorinated dioxins, brominated dibenzofurans can bind to the cytosolic Ah

receptor, potentially inducing a cascade of adverse effects, including thymic atrophy and

wasting of body mass.[10]

Persistence and Bioaccumulation: Many halogenated benzofurans are persistent in

biological systems and can bioaccumulate.[9] This persistence means that even low-level,

chronic exposure could pose a long-term health risk. The slow elimination of some

brominated dibenzofurans suggests their exposure risk may be underestimated.[9]

Lack of Data: The absence of comprehensive toxicological data for 7-Bromo-4-
methylbenzofuran itself necessitates the adoption of the precautionary principle. The

potential for uncharacterized chronic effects or reproductive toxicity cannot be dismissed.

Therefore, all handling procedures must be designed to minimize any possibility of exposure.

Engineering Controls & Personal Protective
Equipment (PPE)
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A multi-layered approach to safety, starting with robust engineering controls and supplemented

by appropriate PPE, is mandatory.
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Hierarchy of Controls for Chemical Safety

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Primary barrier

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

Secondary barrier
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Workflow for Handling Solid 7-Bromo-4-methylbenzofuran

1. Preparation
- Verify fume hood is operational.

- Don all required PPE.

2. Weighing
- Tare balance with weigh paper.

- Carefully transfer solid using a spatula.
- Avoid generating dust.

3. Transfer
- Add solid directly to reaction vessel
 or dissolve in an appropriate solvent

 INSIDE the fume hood.

4. Immediate Cleanup
- Decontaminate spatula and surfaces.

- Dispose of used weigh paper as
 hazardous waste.

5. Post-Handling
- Securely close primary container.

- Return to designated storage.
- Remove PPE and wash hands.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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